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Compound of Interest

Compound Name: 2-Chloroethyl methyl ether

Cat. No.: B031591

Essential Safety and Handling Guide for 2-
Chloroethyl Methyl Ether

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2-Chloroethyl methyl ether (CAS No. 627-42-9), a highly flammable and
hazardous chemical. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure safe laboratory operations.

Hazard Summary

2-Chloroethyl methyl ether is classified as a highly flammable liquid and vapor. It is harmful if
swallowed and causes skin and serious eye irritation.[1] It is also identified as a carcinogen by
OSHA.[2][3]

Quantitative Data Summary

A summary of the key physical and safety properties of 2-Chloroethyl methyl ether is
provided in the table below for easy reference.
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Property Value Source
Molecular Formula CsH-CIO [4]
Boiling Point 89-90 °C [4]
Density 1.035g/mL at 25 °C [4]
Flash Point 8 °C (46.4 °F) - closed cup [4]
Refractive Index n20/D 1.408 [4]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural guidance is mandatory to minimize risk during the
handling of 2-Chloroethyl methyl ether.

Engineering Controls and Preparation
o Ventilation: All work must be conducted in a chemical fume hood with continuous local

exhaust ventilation to ensure air movement is directed away from the work area.

« Ignition Sources: Eliminate all potential ignition sources. Keep the chemical away from open
flames, hot surfaces, and sparks.[1][5] Use only non-sparking tools.[1][5]

« Static Discharge: Ground and bond all containers and equipment when transferring material
to prevent static electricity discharge.[1][5] Use explosion-proof electrical and ventilating
equipment.

o Emergency Equipment: Ensure an eyewash station and a quick drench shower are
immediately accessible in the work area.[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical. The following equipment must be worn at all times when
handling 2-Chloroethyl methyl ether:

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][8]
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e Hand Protection: Wear appropriate chemical-resistant gloves.[4][7][8]

» Body Protection: Wear clean, full-body protective clothing, such as a lab coat, coveralls, or a
long-sleeved shirt and pants, along with shoe covers.

o Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a
NIOSH/MSHA approved respirator.[5] A half-face, filter-type respirator for dusts, mists, and
fumes is recommended.

Chemical Handling

o General Handling: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid ingestion
and inhalation.[1][5] Do not eat, drink, or smoke in the handling area. Wash hands and any
exposed skin thoroughly after handling.[1]

o Storage: Store in a designated flammables area that is cool, dry, and well-ventilated.[1][5]
Keep the container tightly closed and store under an inert atmosphere.[1] Keep away from
incompatible materials such as oxidizing agents.[5]

Spill and Emergency Procedures

o Spill Cleanup: In case of a spill, evacuate the area and remove all ignition sources. Absorb
the spill with an inert material (e.g., sand, vermiculite) using non-sparking tools and place it
in a suitable, closed container for disposal.[5]

» First Aid - Skin Contact: Immediately remove all contaminated clothing. Wash the affected
skin with plenty of water for at least 15 minutes.[1] If skin irritation persists, seek medical
attention.

o First Aid - Eye Contact: Immediately flush eyes cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and get immediate
medical attention.[1]

o First Aid - Ingestion: If swallowed, call a poison center or doctor immediately. Rinse mouth.
Do NOT induce vomiting.[1][5]

o First Aid - Inhalation: Remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.
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o Fire: Use COgz, dry chemical, or foam for extinction.[1] Water mist may be used to cool closed
containers.[1] Vapors may form explosive mixtures with air and can travel to an ignition
source and flash back.[1] Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[1]

Disposal Plan

Chemical waste must be managed in accordance with all local, state, and federal regulations.

o Waste Disposal: Dispose of contents and the container to an approved waste disposal plant.
[1] The material may be sent to a licensed chemical destruction facility or disposed of by
controlled incineration with flue gas scrubbing.

o Container Disposal: Do not reuse empty containers as they may retain product residue.[5]
Do not pressurize, cut, weld, or expose empty containers to heat, sparks, or open flames.[5]
Contaminated packaging should be handled in the same manner as the product itself. Triple
rinse (or equivalent) containers before offering for recycling or reconditioning.

Operational Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Chloroethyl
methyl ether, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-chloroethyl-methyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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